Cas no 1261826-92-9 (3-Iodo-4-nitrobenzaldehyde)

3-Iodo-4-nitrobenzaldehyde structure
3-Iodo-4-nitrobenzaldehyde structure
Product Name:3-Iodo-4-nitrobenzaldehyde
CAS No:1261826-92-9
MF:C7H4INO3
MW:277.016034126282
CID:4794119
Update Time:2023-08-17

3-Iodo-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-nitrobenzaldehyde
    • Inchi: 1S/C7H4INO3/c8-6-3-5(4-10)1-2-7(6)9(11)12/h1-4H
    • InChI Key: ZBCCHBGUKSMPJB-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=O)C=CC=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9

3-Iodo-4-nitrobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014000853-250mg
3-Iodo-4-nitrobenzaldehyde
1261826-92-9 97%
250mg
499.20 USD 2021-05-31
Alichem
A014000853-500mg
3-Iodo-4-nitrobenzaldehyde
1261826-92-9 97%
500mg
790.55 USD 2021-05-31
Alichem
A014000853-1g
3-Iodo-4-nitrobenzaldehyde
1261826-92-9 97%
1g
1,475.10 USD 2021-05-31
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